Cas no 1173050-84-4 (4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide
• CAS No: 1173050-84-4
• MF: C₁₅H₁₈ClN₃O₃S
• MW: 355.83972120285
• CID: 5823917
• PubChem ID: 42109670
• Update Time: 2025-05-20

4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide
• 4-(4-chlorophenyl)sulfonyl-N-(2,5-dimethylpyrazol-3-yl)butanamide
• 4-((4-chlorophenyl)sulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide
• 1173050-84-4
• VU0633039-1
• F5066-0135
• AKOS024494448

• Inchi： 1S/C15H18ClN3O3S/c1-11-10-14(19(2)18-11)17-15(20)4-3-9-23(21,22)13-7-5-12(16)6-8-13/h5-8,10H,3-4,9H2,1-2H3,(H,17,20)
• InChI Key： JZGHEJGUTAEJJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1=CC(C)=NN1C)=O)(=O)=O

Computed Properties

• Exact Mass: 355.0757403g/mol
• Monoisotopic Mass: 355.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide

Introduction to 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide (CAS No. 1173050-84-4)

4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide, identified by its Chemical Abstracts Service (CAS) number 1173050-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a 4-chlorobenzenesulfonyl moiety with a 1,3-dimethyl-1H-pyrazol-5-yl substituent linked through a butanamide backbone. Such structural motifs are often explored for their potential biological activity and mechanistic insights.

The 4-chlorobenzenesulfonyl group is a key pharmacophore in many drug candidates, known for its ability to modulate protein-protein interactions and enzyme inhibition. The presence of this moiety in 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide suggests that the compound may exhibit properties relevant to therapeutic intervention, particularly in the context of inflammatory pathways and signal transduction. Recent studies have highlighted the importance of sulfonyl-containing compounds in the development of novel anti-inflammatory agents, where the electron-withdrawing nature of the sulfonyl group enhances binding affinity to target proteins.

The 1,3-dimethyl-1H-pyrazol-5-yl component adds another layer of complexity to the compound's structure. Pyrazole derivatives are widely recognized for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. The dimethyl substitution at the 1-position and the methyl group at the 3-position contribute to steric and electronic tuning, influencing both solubility and metabolic stability. This particular arrangement has been explored in various research endeavors, including the development of kinase inhibitors and antimicrobial agents. The combination of these structural elements in 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide positions it as a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide for potential biological activity. Molecular docking studies have suggested that this molecule may interact with proteins involved in metabolic disorders and cancer pathways. The 4-chlorobenzenesulfonyl group is predicted to form hydrogen bonds and hydrophobic interactions with key residues in target enzymes, while the pyrazole ring provides additional binding contacts. These interactions could potentially lead to inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

In vitro experiments have begun to validate these computational predictions. Initial assays have demonstrated that 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide exhibits moderate activity against certain inflammatory markers. The compound's ability to modulate these markers without significant off-target effects makes it an attractive lead for further optimization. Researchers are particularly interested in its potential as an alternative or adjunct therapy for conditions characterized by chronic inflammation, such as rheumatoid arthritis or inflammatory bowel disease.

The butanamide linkage in the molecule also contributes to its overall pharmacokinetic profile. Butanamides are known for their favorable solubility and bioavailability, which are critical factors in drug development. The presence of this moiety may enhance the compound's ability to cross biological membranes, thereby improving its therapeutic efficacy. Additionally, the structural flexibility provided by the butanamide group allows for further derivatization, enabling medicinal chemists to fine-tune properties such as potency and selectivity.

Future research directions include exploring synthetic pathways for scalable production of 4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide and conducting more comprehensive biological evaluations. Investigating its effects on cellular pathways and assessing its potential toxicity will be crucial steps before moving into preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential to unlock the full therapeutic potential of this compound.

The intersection of structure-based drug design and high-throughput screening has accelerated the discovery process for compounds like 1173050-84-4. By leveraging cutting-edge technologies such as fragment-based drug design and artificial intelligence-driven virtual screening, researchers can rapidly identify promising candidates for further exploration. This approach has already led to breakthroughs in identifying novel therapeutics for various diseases, including those driven by complex biological mechanisms.

In conclusion,4-(4-chlorobenzenesulfonyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)butanamide represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of pharmacophores—the 4-chlorobenzenesulfonyl group and the 1,3-dimethyl-1H-pyrazol-5-ylium moiety—offers multiple avenues for biological activity exploration. As research progresses,1173050-84-4 may emerge as a valuable tool in addressing unmet medical needs related to inflammation and other complex diseases.